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This technical support center provides researchers, scientists, and drug development

professionals with guidance on troubleshooting and reducing spurious signals when using the

CMD178 mixer in their experiments.

Frequently Asked Questions (FAQs)
Q1: What are spurious signals and why are they a concern with the CMD178 mixer?

A1: Spurious signals, or "spurs," are unwanted frequencies generated at the output of a mixer

in addition to the desired intermediate frequency (IF).[1][2] In the context of the CMD178, a

double-balanced mixer operating from 11 to 21 GHz, these can arise from the inherent non-

linear nature of the mixing process, where harmonics of the local oscillator (LO) and radio

frequency (RF) inputs mix to create a variety of intermodulation products.[2][3][4] These

spurious signals can interfere with the desired measurement, mask low-level signals of interest,

and lead to erroneous data interpretation in sensitive applications like satellite communications

and electronic warfare systems.[1][3]

Q2: What are the most common causes of spurious signals when using the CMD178?

A2: The primary causes of spurious signals with the CMD178, as with most double-balanced

mixers, include:

Incorrect LO Drive Level: The CMD178 is specified for an LO drive level as low as +9 dBm,

with a typical operating level of +13 dBm.[3][4][5] Operating outside this range can lead to
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increased spurious products.

Harmonics in Input Signals: Harmonics present in the RF or LO input signals can mix and

generate difficult-to-filter spurious products within the IF band.[1]

Improper Impedance Matching: Mismatches at the RF, LO, or IF ports can cause reflections,

which can re-enter the mixer and contribute to spurious generation.

Leakage: Insufficient isolation between the LO, RF, and IF ports can lead to signal leakage

and the generation of unwanted mixing products. The CMD178 features high isolation

(typically 45 dB for LO-RF and LO-IF) to minimize this, but external layout and filtering are

still critical.[3][4][5]

Q3: How can I predict the frequencies of potential spurious signals?

A3: Spurious frequencies can be predicted using the following general formula:

fSpur = m * fLO ± n * fRF

where fLO is the local oscillator frequency, fRF is the radio frequency, and m and n are integers

representing the harmonics of the LO and RF signals, respectively. By calculating the potential

frequencies for various integer values of m and n, you can create a "spur chart" to identify

which spurious products may fall within your IF bandwidth.[2]

Troubleshooting Guide
This guide provides a systematic approach to identifying and mitigating spurious signals in your

experimental setup using the CMD178 mixer.

Step 1: Verify Operating Conditions
Ensure the CMD178 is operating within its specified parameters.
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Parameter Recommended Value Unit

RF & LO Frequency Range 11 - 21 GHz

IF Frequency Range DC - 6 GHz

LO Drive Level +9 to +13 (Typical +13) dBm

RF / IF Input Power < +22 dBm

Data sourced from the CMD178 datasheet.[3][4][5]

Step 2: Characterize the Spurious Signals
Use a spectrum analyzer to identify the frequency and power level of the spurious signals. A

proper test setup is crucial for accurate measurement.[1]
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Experimental setup for spurious signal measurement.

Step 3: Isolate the Source of the Spurious Signals
Follow this logical workflow to pinpoint the cause of the spurious signals.
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Troubleshooting workflow for spurious signals.
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Detailed Experimental Protocols
Protocol 1: Verifying Input Signal Purity

Objective: To ensure the RF and LO input signals are free from significant harmonic content.

Methodology:

Connect the output of the RF signal generator directly to a spectrum analyzer.

Set the spectrum analyzer to a wide frequency span to observe the fundamental

frequency and its harmonics.

Measure the power level of the fundamental and the second and third harmonics. The

harmonics should ideally be at least 40-50 dBc (decibels below the carrier).

Repeat the measurement for the LO signal generator.

If significant harmonics are present, insert a high-quality bandpass filter between the

signal source and the CMD178 mixer.[1]

Protocol 2: Optimizing LO Drive Level

Objective: To find the optimal LO drive level that minimizes spurious products while

maintaining acceptable conversion loss.

Methodology:

Set up the experiment as shown in the "Experimental setup for spurious signal

measurement" diagram.

Start with the LO drive level at the lower end of the recommended range (e.g., +9 dBm).

Observe the power level of the desired IF signal and the most prominent spurious signal

on the spectrum analyzer.

Gradually increase the LO drive level in small increments (e.g., 0.5 dBm) up to the

maximum recommended level (+13 dBm).
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Record the power levels of the IF and spurious signals at each step.

Plot the conversion loss and the spurious signal level as a function of the LO drive power.

Select the LO drive level that provides the best compromise between low conversion loss

and low spurious signal levels.

Protocol 3: Assessing Port-to-Port Isolation

Objective: To verify that the experimental setup maintains the high isolation characteristics of

the CMD178.

Methodology:

To measure LO to RF isolation, connect the LO source to the LO port and a spectrum

analyzer to the RF port. Terminate the IF port with a 50-ohm load.

Measure the power of the LO signal leaking to the RF port. The difference between the

input LO power and the measured leakage power is the LO-to-RF isolation in dB.

Similarly, measure the LO-to-IF isolation by connecting the spectrum analyzer to the IF

port and terminating the RF port.

If the measured isolation is significantly lower than the datasheet values (e.g., < 30 dB), it

may indicate issues with the PCB layout, such as insufficient grounding or coupling

between signal lines.

By following these guidelines and protocols, researchers can effectively troubleshoot and

mitigate spurious signals, ensuring the integrity and accuracy of their experimental results with

the CMD178 mixer.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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